Cas no 3164-31-6 (1,2,3-Propanetricarboxylicacid, 2-hydroxy-, copper(2+) salt (2:3))

• Product Name: 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, copper(2+) salt (2:3)
• CAS No: 3164-31-6
• MF: C₆H₈CuO₇
• MW: 255.66952419281
• CID: 315548
• Update Time: 2026-05-14

1,2,3-Propanetricarboxylicacid, 2-hydroxy-, copper(2+) salt (2:3) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, copper(2+) salt (2:3)
• tricopper 2-oxidopropane-1,2,3-tricarboxylate
• Tricopper(2+) bis(2-hydroxypropane-1,2,3-tricarboxylate)

• Inchi： InChI=1S/2C6H8O7.3Cu/c2*7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h2*13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;/q;;3*+2/p-6
• InChI Key： STDMRMREKPZQFJ-UHFFFAOYSA-H
• SMILES： [Cu+2].[Cu+2].[Cu+2].O=C(CC(C([O-])=O)(O)CC([O-])=O)[O-].O=C(CC(C([O-])=O)(O)CC([O-])=O)[O-]

Computed Properties

• Exact Mass: 566.7957
• Monoisotopic Mass: 566.795858
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 281

Experimental Properties

• Boiling Point: 309.6°Cat760mmHg
• Flash Point: 155.2°C
• PSA: 281.24